Cas no 1769-67-1 (Pregn-5-en-20-one,3-(acetyloxy)-16-methyl-, (3b,16b)-)

• Product name: Pregn-5-en-20-one,3-(acetyloxy)-16-methyl-, (3b,16b)-
• CAS No: 1769-67-1
• MF: C₂₄H₃₆O₃
• MW: 372.54084777832
• CID: 118064
• PubChem ID: 22296084

Pregn-5-en-20-one,3-(acetyloxy)-16-methyl-, (3b,16b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3-(acetyloxy)-16-methyl-, (3b,16b)-
• 5-PREGNEN-16-BETA-METHYL-3-BETA-OL-20-ONE ACETATE
• 16BETA-METHYLPREGNENOLONE ACETATE
• 1769-67-1
• Pregn-5-en-20-one, 3-(acetyloxy)-16-methyl-, (3.beta.,16.beta.)-
• SFNSGHUMGYWJGF-SHQMNJCLSA-N
• 3b-acetoxy-16b-methyl-5-pregnen-20-one
• Pregn-5-en-20-one, 3beta-hydroxy-16beta-methyl-, acetate
• [(3S,8S,9S,10R,13S,14S,16S,17S)-17-acetyl-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Pregn-5-en-20-one, 3.beta.-hydroxy-16.beta.-methyl-, acetate
• 16-Methyl-20-oxopregn-5-en-3-yl acetate #

• Inchi： InChI=1S/C24H36O3/c1-14-12-21-19-7-6-17-13-18(27-16(3)26)8-10-23(17,4)20(19)9-11-24(21,5)22(14)15(2)25/h6,14,18-22H,7-13H2,1-5H3/t14-,18-,19+,20-,21-,22+,23-,24-/m0/s1
• InChI Key： SFNSGHUMGYWJGF-SHQMNJCLSA-N
• SMILES： C(O[C@H]1CC[C@@]2(C)C(=CC[C@@H]3[C@@H]2CC[C@@]2(C)[C@H]3C[C@H](C)[C@@H]2C(=O)C)C1)(=O)C

Computed Properties

• Exact Mass: 372.26658
• Monoisotopic Mass: 372.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37